2-(benzylsulfanyl)-1,4,5-triphenyl-1H-imidazole

• Molecular Formula: C28H22N2S
• Molecular Weight: 418.6 g/mol
• IUPAC Name: 2-benzylsulfanyl-1,4,5-triphenylimidazole
• InChI: InChI=1S/C28H22N2S/c1-5-13-22(14-6-1)21-31-28-29-26(23-15-7-2-8-16-23)27(24-17-9-3-10-18-24)30(28)25-19-11-4-12-20-25/h1-20H,21H2
• InChI Key: RSBFFWWWSIILAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC(=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

2-(Benzylsulfanyl)-1,4,5-triphenyl-1H-imidazole: is a heterocyclic compound with the following chemical structure:

$$\text{C}_{14}\text{H}_{12}\text{N}_2\text{S}$$C14​H12​N2​S

.

Preparation Methods

The synthesis of this compound involves the following steps:

Starting Material: Begin with benzylideneimidazolones, which are well-known compounds.

Treatment with Lewis Acid: React the benzylideneimidazolone with titanium tetrachloride (TiCl₄). The reaction proceeds via a [1,5]-hydride shift mechanism, followed by thiochromane ring closure.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents: Lewis acids (such as TiCl₄) play a crucial role in its transformation.

Major Products: Thiochromane derivatives are formed as a result of the [1,5]-hydride shift and ring closure.

Scientific Research Applications

Chemistry: Researchers explore its reactivity and use it as a building block for more complex molecules.

Biology and Medicine: Investigate its potential biological activities, such as antibacterial properties and tyrosine kinase inhibition.

Industry: Consider its applications in drug development and materials science.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets or pathways. Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to other related compounds.

Similar Compounds: Explore other thiochromanes and sulfur-containing derivatives.